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Compound of Interest

Compound Name: p-Coumaraldehyde

Cat. No.: B1217632 Get Quote

Essential Safety and Handling Guide for p-
Coumaraldehyde
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety protocols and

logistical information for handling p-Coumaraldehyde. Given the absence of a specific Safety

Data Sheet (SDS) for p-Coumaraldehyde, this guidance is based on the available safety data

for the closely related compound, p-Coumaric acid, and general best practices for handling

aromatic aldehydes.

Hazard Profile and Safety Precautions
p-Coumaraldehyde is classified as a hazardous substance with the following potential health

effects.[1] All personnel handling this compound must be thoroughly trained in its safe handling

and storage.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye

Irritation
2A

Causes serious eye irritation.

[1][2][3]

Skin Sensitization 1
May cause an allergic skin

reaction.[1][3]

Specific Target Organ Toxicity

(Single Exposure)
3

May cause respiratory

irritation.[2][3]

Precautionary Statements:

Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[3]

P264 Wash skin thoroughly after handling.[3]

P271 Use only outdoors or in a well-ventilated area.[3]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P333 + P313
If skin irritation or rash occurs: Get medical

advice/attention.

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P501
Dispose of contents/container to an approved

waste disposal plant.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure to p-Coumaraldehyde. The

following table summarizes the recommended PPE for handling this compound.

Protection Type Recommended Equipment Purpose

Eye and Face Protection

Chemical splash goggles or

safety glasses with side

shields meeting EN 166 or

ANSI Z87.1 standards. A face

shield may be required for

operations with a high risk of

splashing or dust generation.

[4]

To protect eyes and face from

splashes and airborne

particles.

Skin Protection

Disposable nitrile gloves are

recommended for short-term

protection.[5] A standard

laboratory coat must be worn

and fully buttoned. For tasks

with a higher risk of splashes,

a chemical-resistant apron or

coverall should be worn.[4]

To prevent skin contact with

the chemical.

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator

(e.g., N95) is recommended.[4]

All work with p-

Coumaraldehyde powder

should be conducted within a

certified chemical fume hood.

[5]

To prevent inhalation of fine

powder particles.

Foot Protection

Closed-toe and closed-heel

shoes must be worn in the

laboratory at all times.

To protect feet from spills.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is critical for the safe handling of p-
Coumaraldehyde.

Preparation and Engineering Controls:

Conduct a Pre-Work Safety Review: Before beginning any work, review this safety guide and

the available safety information for similar compounds.

Work in a Controlled Area: All weighing and handling of solid p-Coumaraldehyde must be

performed within a certified chemical fume hood to minimize inhalation exposure.[5]

Ensure Emergency Equipment is Accessible: Verify that a safety shower and eyewash

station are readily accessible and in good working order.

Weighing and Solution Preparation:

Don Appropriate PPE: Put on all required PPE as outlined in the table above before handling

the chemical.

Careful Weighing: Carefully weigh the required amount of the compound on a tared weigh

boat or paper inside the chemical fume hood.

Controlled Dissolution: If preparing a solution, add the solvent to the solid slowly to avoid

splashing. Keep the container covered as much as possible during this process.

Experimental Use:

Keep Containers Sealed: All containers with the compound or its solutions should be kept

tightly sealed when not in use.

Clear Labeling: Clearly label all solutions with the compound name, concentration, solvent,

date, and appropriate hazard warnings.

Post-Handling:
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Thorough Cleaning: Clean the work area thoroughly after handling is complete.

Proper PPE Removal: Remove and dispose of gloves and any other contaminated

disposable PPE in the designated hazardous waste stream.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Operational Workflow for Handling p-Coumaraldehyde

Preparation

Handling

Post-Handling

Review Safety Guide

Verify Fume Hood & Emergency Equipment

Don PPE

Weigh Compound in Fume Hood

Prepare Solution (if applicable)

Conduct Experiment

Clean Work Area

Dispose of Contaminated PPE

Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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